Cas no 522655-93-2 ((E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide)

(E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide structure
522655-93-2 structure
Product Name:(E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
CAS No:522655-93-2
MF:C25H20ClN3O6
MW:493.895805358887
CID:5970620
PubChem ID:5865623
Update Time:2025-05-20

(E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 522655-93-2
    • (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
    • AKOS001059395
    • 3-{4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
    • EN300-26601952
    • Inchi: 1S/C25H20ClN3O6/c1-2-34-24-12-16(6-9-23(24)35-15-17-4-3-5-19(26)11-17)10-18(14-27)25(31)28-21-8-7-20(29(32)33)13-22(21)30/h3-13,30H,2,15H2,1H3,(H,28,31)/b18-10+
    • InChI Key: XTGFLBZZBIVOJL-VCHYOVAHSA-N
    • SMILES: ClC1=CC=CC(=C1)COC1C=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2O)[N+](=O)[O-])=O)=CC=1OCC

Computed Properties

  • Exact Mass: 493.1040631g/mol
  • Monoisotopic Mass: 493.1040631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 809
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 137Ų

(E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26601952-0.05g
3-{4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl}-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
522655-93-2 95.0%
0.05g
$246.0 2025-03-20

(E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide Related Literature

Additional information on (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

Introduction to (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide (CAS No. 522655-93-2)

(E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide (CAS No. 522655-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a nitro group, and various aromatic and aliphatic substituents. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is composed of a central propenamide backbone with multiple functional groups attached. The presence of the cyano group (-CN) and the nitro group (-NO2) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The ethoxy and methoxy groups further enhance the compound's solubility and stability, making it a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have demonstrated that (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the compound's potential as a novel anticancer agent with a unique mechanism of action.

In addition to its anti-inflammatory and anticancer properties, (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated by the compound's ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide have also been studied in detail. In animal models, this compound has shown favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, (E)-3-[4-[(3-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide (CAS No. 522655-93-2) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in various medical conditions.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk